Cas no 1805717-65-0 (Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate
• CAS No: 1805717-65-0
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4958581
• Update Time: 2025-06-09

Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate

• Inchi： 1S/C13H16O5/c1-3-18-13(16)10-5-4-6-11(17-2)9(10)7-8-12(14)15/h4-6H,3,7-8H2,1-2H3,(H,14,15)
• InChI Key： AJOHBDQOXQNJMM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)OCC)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 289
• XLogP3: 1.9
• Topological Polar Surface Area: 72.8

Additional information on Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate

Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate: A Comprehensive Overview

Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate (CAS No. 1805717-65-0) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive structure, which includes a carboxyethyl group and a methoxybenzoate moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate is C11H14O5, and its molecular weight is approximately 226.23 g/mol. The compound's structure can be represented as follows:

The synthesis of Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate typically involves a multi-step process, starting with the esterification of 3-methoxybenzoic acid with ethanol to form the corresponding ester. Subsequently, the introduction of the carboxyethyl group can be achieved through various methods, such as nucleophilic substitution or coupling reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes, reducing the use of hazardous reagents and minimizing waste production.

In the pharmaceutical industry, Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate has shown promise as an intermediate in the synthesis of drugs with anti-inflammatory and analgesic properties. Studies have demonstrated that compounds derived from this ester exhibit potent activity against various inflammatory pathways, making them potential candidates for the treatment of conditions such as arthritis and chronic pain. Additionally, the methoxy group in the structure contributes to enhanced solubility and bioavailability, which are crucial factors in drug design.

Research into the biological activity of Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate has also revealed its potential as an antioxidant. Antioxidants play a vital role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases, including cancer and neurodegenerative disorders. Preliminary studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage, suggesting its potential use in preventive medicine and therapeutic applications.

Beyond its pharmaceutical applications, Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate has found utility in materials science. The presence of both carboxylic acid and ester functionalities makes it an excellent candidate for the synthesis of polymers with tailored properties. For instance, it can be used as a monomer or comonomer in the preparation of biodegradable polymers for environmental applications or as a component in advanced coatings and adhesives.

The physical properties of Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate, such as its melting point (approximately 85°C) and solubility in common organic solvents like ethanol and dichloromethane, make it suitable for various industrial processes. Its stability under different conditions is another important factor that contributes to its versatility in different applications.

In conclusion, Ethyl 2-(2-carboxyethyl)-3-methoxybenzoate (CAS No. 1805717-65-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.